Cas no 52779-57-4 (Propanedioic acid,2-methyl-2-[4-(2-thienylcarbonyl)phenyl]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-methyl-2-[4-(2-thienylcarbonyl)phenyl]-, 1,3-diethyl ester
• CAS No: 52779-57-4
• MF: C₁₉H₂₀O₅S
• MW: 360.424104690552
• CID: 368487
• PubChem ID: 104320
• Update Time: 2025-04-19

Propanedioic acid,2-methyl-2-[4-(2-thienylcarbonyl)phenyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-methyl-2-[4-(2-thienylcarbonyl)phenyl]-, 1,3-diethyl ester
• diethyl 2-methyl-2-[4-(thiophene-2-carbonyl)phenyl]propanedioate
• diethyl methyl[4-(2-thienylcarbonyl)phenyl]malonate
• Diethyl methyl(4-(2-thienylcarbonyl)phenyl)malonate
• diethyl methyl[4-(thiophen-2-ylcarbonyl)phenyl]propanedioate
• DTXSID70200757
• SCHEMBL11708745
• Propanedioic acid, methyl[4-(2-thienylcarbonyl)phenyl]-, diethyl ester
• NS00032582
• 52779-57-4
• 3X6KWJ55R6
• diethyl 2-methyl-2-[p-(2-thenoyl)phenyl]malonate
• 1,3-Diethyl 2-methyl-2-[4-(2-thienylcarbonyl)phenyl]propanedioate
• EINECS 258-169-3
• Propanedioic acid, 2-methyl-2-[4-(2-thienylcarbonyl)phenyl]-, 1,3-diethyl ester
• RSUSQCKVKWHQFM-UHFFFAOYSA-N

• Inchi： 1S/C19H20O5S/c1-4-23-17(21)19(3,18(22)24-5-2)14-10-8-13(9-11-14)16(20)15-7-6-12-25-15/h6-12H,4-5H2,1-3H3
• InChI Key： RSUSQCKVKWHQFM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1)C(C(=O)OCC)(C(=O)OCC)C)=O

Computed Properties

• Exact Mass: 360.1032
• Monoisotopic Mass: 360.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 69.67